Cas no 148148-48-5 (1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide)
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate
- 1-CBZ-N-METHOXY-N-METHYL-4-PIPERIDINECARBOXAMIDE
- BENZYL 4-(N-METHOXY-N-METHYLCARBAMOYL)PIPERIDINE-1-CARBOXYLATE
- Benzyl 4-[methoxy(methyl)carbamoyl]-piperidine-1-carboxylate
- 4-(2-methoxy-propionyl)-piperidine-1-carboxylic acid benzyl ester
- 4-(methoxy-methyl-carbamoyl)-piperidine-1-carboxylic acid benzyl ester
- 4-(N-methoxy-N-methyl-carbamoyl)-piperidine-1-carboxylic acid benzyl ester
- benzyl 4-{[methoxy(methyl)amino]carbonyl
- N-methoxy-N-methyl-1-(benzyloxycarbonyl)piperidine-4-carboxamide
- 1-CBZ-4-(METHOXY-METHYL-CARBAMOYL)-PIPERIDINE
- benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate
- XVSOLNIURSFPEU-UHFFFAOYSA-N
- 7375AA
- TRA0059120
- AB32496
- SY015842
- AB0060037
- BENZYL
- AKOS015996849
- 1345673-91-7
- DB-024038
- SS-4416
- N-Methyl-N-methoxy 1-benzyloxycarbonylpiperidin-4-carboxamide
- SCHEMBL895470
- benzyl 4-(methoxy(methyl) carbamoyl)piperidine-1-carboxylate
- DTXSID30626631
- A884375
- EN300-7402558
- MFCD07370044
- AB91776
- 148148-48-5
- BENZYL4-(N-METHOXY-N-METYLCARBAMOYL)PIPERIDINE-1-CARBOXYLATE
- CS-0205113
- YFA14848
- Benzyl 4-{[methoxy(methyl)amino]carbonyl}piperidine-1-carboxylate
- ALBB-034331
- 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide
-
- MDL: MFCD07370044
- Inchi: 1S/C16H22N2O4/c1-17(21-2)15(19)14-8-10-18(11-9-14)16(20)22-12-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
- InChI Key: XVSOLNIURSFPEU-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCC(C(N(C)OC)=O)CC1)=O
Computed Properties
- Exact Mass: 306.15800
- Monoisotopic Mass: 306.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1
- XLogP3: 1.6
Experimental Properties
- PSA: 59.08000
- LogP: 1.99290
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303056-500mg |
Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate |
148148-48-5 | 500mg |
£110.00 | 2023-09-01 | ||
| Apollo Scientific | OR303056-1g |
Benzyl 4-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate |
148148-48-5 | 98% | 1g |
£88.00 | 2025-02-19 | |
| Chemenu | CM180074-5g |
Benzyl 4-[methoxy(methyl)carbamoyl]-piperidine-1-carboxylate |
148148-48-5 | 95% | 5g |
$258 | 2021-08-05 | |
| Chemenu | CM180074-10g |
Benzyl 4-[methoxy(methyl)carbamoyl]-piperidine-1-carboxylate |
148148-48-5 | 95% | 10g |
$465 | 2021-08-05 | |
| Chemenu | CM180074-25g |
Benzyl 4-[methoxy(methyl)carbamoyl]-piperidine-1-carboxylate |
148148-48-5 | 95% | 25g |
$901 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850542-1g |
1-Cbz-N-methoxy-N-methyl-4-piperidinecarboxamide |
148148-48-5 | ≥95% | 1g |
¥970.20 | 2022-01-10 | |
| TRC | C227608-50mg |
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide |
148148-48-5 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C227608-100mg |
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide |
148148-48-5 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C227608-500mg |
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide |
148148-48-5 | 500mg |
$ 210.00 | 2022-04-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850542-5g |
1-Cbz-N-methoxy-N-methyl-4-piperidinecarboxamide |
148148-48-5 | ≥95% | 5g |
¥3,022.20 | 2022-01-10 |
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide
Introduction to 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide (CAS No. 148148-48-5)
1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide, a compound with the chemical formula C₁₈H₂₃NO₄, is a derivative of piperidine that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its structural complexity and functional groups, which make it a promising candidate for various biological applications. The presence of a carbobenzyloxy (Cbz) group, a methoxy group, and a methyl group on the piperidine ring contributes to its unique chemical properties and potential biological activities.
The synthesis of 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the piperidine ring, followed by the introduction of the Cbz protecting group, the methoxy group, and the methyl group. Each step in the synthesis must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.
One of the most intriguing aspects of 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide is its potential as a building block in drug discovery. Piperidine derivatives are known for their versatility in medicinal chemistry, often serving as key motifs in bioactive molecules. The specific arrangement of functional groups in this compound makes it particularly interesting for designing molecules that interact with biological targets such as enzymes and receptors.
Recent research has demonstrated that compounds with similar structural features to 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide exhibit a range of biological activities. For instance, studies have shown that piperidine derivatives can modulate neurotransmitter systems, making them valuable candidates for treating neurological disorders. Additionally, the methoxy and methyl groups in this compound can influence its pharmacokinetic properties, potentially enhancing bioavailability and metabolic stability.
In vitro studies have begun to explore the pharmacological profile of 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide. Initial findings suggest that it may possess inhibitory activity against certain enzymes involved in disease pathways. These preliminary results are encouraging and warrant further investigation into its therapeutic potential. Researchers are particularly interested in how the compound interacts with target proteins at a molecular level, which could provide insights into its mechanism of action.
The development of new pharmaceuticals relies heavily on innovative synthetic methodologies. The synthesis of 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide exemplifies the cutting-edge techniques used in modern organic chemistry. Advanced catalytic processes and innovative reaction conditions have enabled chemists to construct complex molecules with high precision. These advancements are not only crucial for producing novel compounds but also for optimizing existing drug candidates.
As our understanding of biological systems continues to grow, so does the demand for structurally diverse compounds to probe these systems. 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide represents a significant contribution to this growing library of pharmacologically relevant molecules. Its unique structure and functional groups make it a versatile tool for researchers studying various aspects of drug design and development.
The future prospects for 1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide are promising, with ongoing research aimed at elucidating its full potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. As more data becomes available, it is expected that this compound will play an increasingly important role in the discovery and development of new treatments for human diseases.
148148-48-5 (1-Cbz-N-Methoxy-N-methyl-4-piperidinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)